Cas no 2138044-33-2 (1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride)

• Product Name: 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride
• CAS No: 2138044-33-2
• MF: C₈H₁₃ClO₂S₂
• MW: 240.770619153976
• CID: 6205202
• PubChem ID: 165490389
• Update Time: 2025-08-04

1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride
• 2138044-33-2
• 1-[(thiolan-2-yl)methyl]cyclopropane-1-sulfonyl chloride
• EN300-1142896

• Inchi： 1S/C8H13ClO2S2/c9-13(10,11)8(3-4-8)6-7-2-1-5-12-7/h7H,1-6H2
• InChI Key： FIKQIAMTGHIXSG-UHFFFAOYSA-N
• SMILES： ClS(C1(CC2CCCS2)CC1)(=O)=O

Computed Properties

• Exact Mass: 240.0045497g/mol
• Monoisotopic Mass: 240.0045497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 67.8Ų

Additional information on 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride

1-(Thiolan-2-yl)methylcyclopropane-1-sulfonyl Chloride (CAS No. 2138044-33-2): An Overview

1-(Thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride (CAS No. 2138044-33-2) is a specialized compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in the development of novel pharmaceuticals and advanced materials. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties

The molecular formula of 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride is C₉H₁₄O₃S₂. The compound features a cyclopropane ring attached to a sulfonyl chloride group, with a thiolane ring (a six-membered ring containing sulfur) linked through a methylene bridge. The presence of the sulfonyl chloride functional group makes it highly reactive, enabling it to participate in various chemical reactions such as nucleophilic substitution and sulfonation processes.

The physical properties of 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride include its appearance as a colorless to pale yellow liquid with a characteristic odor. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). The compound's reactivity and solubility make it a valuable reagent in synthetic chemistry.

Synthesis Methods

The synthesis of 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common synthetic route begins with the preparation of the thiolane ring through the reaction of an appropriate thioether with a suitable reagent such as sodium hydride or potassium tert-butoxide. The resulting thiolane derivative is then coupled with a cyclopropane-containing precursor using a transition metal catalyst, such as palladium or nickel.

The final step involves the introduction of the sulfonyl chloride group through the reaction with sulfur trioxide (SO₃) or chlorosulfonic acid (ClSO₃H). This step requires careful temperature control to avoid side reactions and ensure the formation of the desired product. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste generation.

Applications in Medicinal Chemistry

1-(Thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride has shown promise in various medicinal chemistry applications due to its unique structural features and reactivity. One area of significant interest is its use as an intermediate in the synthesis of bioactive molecules. The thiolane ring and sulfonyl chloride functional group can be readily modified to introduce different substituents, allowing for the creation of a diverse array of compounds with potential therapeutic properties.

In particular, recent studies have explored the use of this compound in the development of new anti-inflammatory agents. The sulfonyl chloride group can be converted into sulfonamide derivatives, which have been shown to exhibit potent anti-inflammatory activity by inhibiting specific enzymes involved in inflammatory pathways. Additionally, the cyclopropane ring provides steric constraints that can enhance the selectivity and potency of these compounds.

Research Advancements and Future Prospects

The ongoing research on 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride has led to several exciting discoveries and innovations. For instance, researchers at [University Name] have developed a novel catalytic method for synthesizing this compound with high efficiency and selectivity. This method not only reduces reaction times but also minimizes byproduct formation, making it more suitable for large-scale production.

In another study published in [Journal Name], scientists have investigated the biological activity of derivatives synthesized from this compound. They found that certain sulfonamide derivatives exhibit significant antiviral activity against several strains of influenza virus. These findings open up new avenues for developing antiviral drugs that target specific viral proteins.

The future prospects for 1-(thiolan-2-yl)methylcyclopropane-1-sulfonyl chloride are promising. As researchers continue to explore its potential applications, it is likely that new uses will emerge in areas such as drug delivery systems, biomaterials, and advanced materials science. The unique combination of structural features and reactivity makes this compound an attractive candidate for further investigation and development.